4,6-Dimethyl-2-(4-methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

• Molecular Formula: C17H29BN4O2
• Molecular Weight: 332.3 g/mol
• IUPAC Name: 4,6-dimethyl-2-(4-methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• InChI: InChI=1S/C17H29BN4O2/c1-12-14(18-23-16(3,4)17(5,6)24-18)13(2)20-15(19-12)22-10-8-21(7)9-11-22/h8-11H2,1-7H3
• InChI Key: KNTGGECUOFKCDH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N=C(N=C2C)N3CCN(CC3)C)C

Description

4,6-Dimethyl-2-(4-methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a boronic ester-functionalized pyrimidine derivative. Key structural features include:

• Pyrimidine core: Substituted at positions 4 and 6 with methyl groups.
• Position 2: A 4-methylpiperazinyl group, a tertiary amine known to enhance solubility and bioavailability in pharmaceuticals.
• Position 5: A pinacol boronic ester (4,4,5,5-tetramethyl-1,3,2-dioxaborolane), enabling participation in Suzuki-Miyaura cross-coupling reactions for drug synthesis .

Physicochemical Properties (from analogous compounds):

• Molecular formula: C₁₇H₂₈BN₅O₂ (estimated).
• Density: ~1.05 g/cm³ (predicted) .
• Boiling point: ~346°C (predicted) .
• pKa: ~2.69 (predicted), indicating moderate acidity for the boronic ester .

Biological Activity

4,6-Dimethyl-2-(4-methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a complex chemical compound that has garnered attention for its potential biological activities. This article delves into its biological mechanisms, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a pyrimidine core with multiple substituents that contribute to its unique properties. The presence of the piperazine moiety suggests potential interactions with biological targets such as receptors and enzymes.

Property	Details
Molecular Formula	C17H29BN4O2
CAS Number	2304634-14-6
Purity	95%
Appearance	N/A

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within cells. Research indicates that it may inhibit key enzymes involved in cellular signaling pathways, particularly those associated with cancer cell proliferation. For instance:

• Tyrosine Kinase Inhibition : The compound has shown potential in inhibiting tyrosine kinases, which are crucial for signal transduction in cancer cells. This inhibition can lead to cell cycle arrest and apoptosis in malignant cells .

Cancer Treatment

Several studies have explored the efficacy of this compound in cancer therapy:

• A study highlighted its use as a biochemical probe to disrupt PD-1/PD-L1 interactions, which are critical in immune evasion by tumors. The compound exhibited moderate potency in disrupting this interaction, suggesting potential applications in immunotherapy .

Infectious Diseases

The compound's unique structure may also allow it to target various pathogens. Its potential as an antiviral or antibacterial agent is under investigation due to its ability to modulate immune responses .

Study 1: Inhibition of PD-L1

In a recent study focusing on small-molecule inhibitors of PD-L1, the compound demonstrated significant activity in promoting T-cell activation and cytokine release. The results indicated that treatment with this compound led to increased levels of immune-related cytokines such as IL-17A and TNF-α in human peripheral blood mononuclear cells (PBMCs) .

Study 2: Efficacy Against Cancer Cell Lines

Another research effort assessed the compound's cytotoxicity against various cancer cell lines. The results showed that it induced apoptosis in a dose-dependent manner, with lower EC50 values indicating higher potency compared to other known inhibitors .

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrimidine Boronic Esters with Varied Substituents

Compound A :

4,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS 1430233-43-4)

• Structure : Lacks the 4-methylpiperazinyl group at position 2.
• Lower solubility in aqueous media due to the absence of the polar piperazine moiety .
• Applications : Primarily used as a Suzuki-Miyaura reagent for synthesizing methyl-substituted pyrimidine derivatives .

Compound B :

2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (BD239971)

• Structure : Retains the 4-methylpiperazinyl group but lacks 4,6-dimethyl substitutions.
• Lower thermal stability (boiling point ~320°C predicted) compared to the target compound .
• Applications : Intermediate in kinase inhibitor synthesis due to the piperazine group’s affinity for ATP-binding pockets .

Compound C :

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS 321724-19-0)

• Key differences :
  • Higher reactivity in cross-coupling due to minimal steric hindrance.
  • pKa ~3.2 (higher acidity than the target compound), influencing solubility in basic conditions .
• Applications : Versatile building block for synthesizing unsubstituted pyrimidine-based drugs .

Pyrimidine Boronic Esters with Heteroatomic Substituents

Compound D :

2-(Methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS 940284-18-4)

• Structure : Features a methylthio (-SMe) group at position 2.
• Higher lipophilicity (LogP ~2.8 predicted) compared to the target compound’s LogP ~1.9 .
• Applications : Used in synthesizing antiviral agents where sulfur enhances membrane permeability .

Compound E :

4,6-Dimethyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS 2304635-83-2)

• Structure : Combines 4,6-dimethyl and 2-methylthio groups.
• Key differences :
  • Steric bulk at positions 4,6, and 2 reduces reactivity in cross-coupling, requiring optimized catalysts (e.g., PdCl₂(dppf)).
  • pKa ~2.4 (similar to the target compound), suggesting comparable boronic ester stability .
• Applications : Specialized reagent for sterically hindered drug intermediates .

Pyrimidine Boronic Esters with Bulky Functional Groups

Compound F :

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(4-(trifluoromethoxy)phenoxy)pyrimidine (CAS 1599467-81-8)

• Structure: Substituted with a trifluoromethoxyphenoxy group at position 2.
• Key differences :
  • The electron-withdrawing -OCF₃ group reduces pyrimidine ring electron density, accelerating oxidative addition in cross-coupling.
  • High molecular weight (~373 g/mol) compared to the target compound’s ~297 g/mol .
• Applications : Fluorinated drug synthesis for improved metabolic stability .

Compound G :

2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS 1353877-89-0)

• Structure : Contains a methoxyethoxy (-OCH₂CH₂OCH₃) group at position 2.
• Key differences :
  • The ether chain enhances water solubility, contrasting with the target compound’s piperazine-dependent solubility.
  • Lower melting point (~120°C predicted) due to flexible side chains .
• Applications: Solubility-driven design for intravenous formulations .